2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid

Specification

• CAS No.: 2253639-57-3
• Molecular Formula: C10H19NO4S
• Molecular Weight: 249.33
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid
• Standard InChI: InChI=1S/C10H19NO4S/c1-6(16-5)7(8(12)13)11-9(14)15-10(2,3)4/h6-7H,1-5H3,(H,11,14)(H,12,13)
• Standard InChI Key: VTYCELLHZDKKLC-UHFFFAOYSA-N
• SMILES: CC(C(C(=O)O)NC(=O)OC(C)(C)C)SC

Introduction

Chemical Formula and Molecular Weight

• Molecular Formula: Not directly available, but based on similar compounds, it would likely be in the range of C$_{10}$H$_{20}$N$_{2}$O$_{4}$S.

• Molecular Weight: Estimated to be around 240-260 g/mol, depending on the exact structure.

Synthesis and Applications

The synthesis of such compounds typically involves the reaction of an amino acid or its derivative with a Boc-protecting group reagent. The presence of a methylsulfanyl group suggests a reaction involving a thiol or a sulfide.

Synthesis Steps

• Protection of the Amino Group: The amino group is protected using a Boc group to prevent unwanted reactions during synthesis.

• Introduction of the Methylsulfanyl Group: This could involve a nucleophilic substitution or addition reaction to introduce the sulfur-containing moiety.

Methyl 2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]-4-methylsulfanylbutanoate

• Molecular Formula: C$_{13}$H$_{24}$N$_{2}$O$_{5}$S

• Molecular Weight: 320.41 g/mol

• Properties: Contains a Boc group and a methylsulfanyl group, similar to the compound of interest.

(2S,3S)-3-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]oxolane-2-carboxylic acid

• Molecular Formula: C$_{11}$H$_{19}$NO$_{5}$

• Molecular Weight: 245.27 g/mol

• Properties: Features a Boc group but lacks the sulfur-containing moiety.

Data Table for Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Methyl 2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]-4-methylsulfanylbutanoate	C$_{13}$H$_{24}$N$_{2}$O$_{5}$S	320.41	31008-33-0
(2S,3S)-3-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]oxolane-2-carboxylic acid	C$_{11}$H$_{19}$NO$_{5}$	245.27	1932459-38-5
N(alpha)-Boc-L-arginine	C$_{11}$H$_{22}$N$_{4}$O$_{4}$	274.321	13726-76-6